(1-(2-Aminoethyl)cyclohexyl)acetic acid
Overview
Description
“(1-(2-Aminoethyl)cyclohexyl)acetic acid” is a chemical compound with the molecular formula C10H19NO2 . It is also known by other names such as “2-[1-(2-aminoethyl)cyclohexyl]acetic acid” and has a molecular weight of 185.26 g/mol .
Molecular Structure Analysis
The InChI code for this compound is InChI=1S/C10H19NO2/c11-7-6-10(8-9(12)13)4-2-1-3-5-10/h1-8,11H2,(H,12,13) . The Canonical SMILES representation is C1CCC(CC1)(CCN)CC(=O)O .Physical And Chemical Properties Analysis
This compound has a molecular weight of 185.26 g/mol . It has 2 hydrogen bond donors and 3 hydrogen bond acceptors . The compound has 4 rotatable bonds . Its exact mass and monoisotopic mass are 185.141578849 g/mol . The topological polar surface area is 63.3 Ų . It has 13 heavy atoms .Scientific Research Applications
Synthesis and Characterization in Inorganic Chemistry
The compound has been utilized in the synthesis of novel Schiff base ligands. For instance, (Ikram et al., 2015) describe synthesizing a Schiff base ligand using [1-(aminomethyl)cyclohexyl]acetic acid. This ligand was fully characterized and reacted with metal ions to study its antioxidant and xanthine oxidase inhibitory properties.
Development of Novel Compounds in Organic Chemistry
The compound has been used in various organic chemistry applications. For example, (Mikhailovskii et al., 2008) report the synthesis of derivatives of 2-(3-spiro-cyclohexyl-3,4-dihydroisoquinolyl-1)acetic acid, showing significant effects on blood clotting. Similarly, (Ramana & Potnis, 1996) used cyclohexene-1-acetic acid in the synthesis of phenanthrenes by tandem acylation-cycloalkylation.
Pharmacological and Biological Studies
While excluding direct drug use and dosage details, the compound's derivatives have been investigated for potential pharmacological applications. For instance, (Turbanti et al., 1993) studied monoamidic derivatives of cyclohexane for their angiotensin converting enzyme inhibitory activity. (Asselin et al., 1976) synthesized acidic cycloalkanoindoles and evaluated their antiinflammatory actions.
Synthesis and Characterization in Medicinal Chemistry
The compound has been used as a starting material or intermediate in the synthesis of medically relevant compounds. For example, (Darehkordi et al., 2016) and (Amirani Poor et al., 2018) reported using it in Ugi reactions to synthesize biologically active compounds.
properties
IUPAC Name |
2-[1-(2-aminoethyl)cyclohexyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2/c11-7-6-10(8-9(12)13)4-2-1-3-5-10/h1-8,11H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFESFQMJGZJFQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CCN)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(2-Aminoethyl)cyclohexyl)acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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